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Compound of Interest

Compound Name: 6-Bromophenanthridine

CAS No.: 17613-40-0

Cat. No.: B168847 Get Quote

Executive Summary & Compound Identity
6-Bromophenanthridine (CAS: 17613-40-0) is a halogenated nitrogen-containing heterocycle.

[1][2] It serves as a critical intermediate in the synthesis of optoelectronic materials (OLEDs)

and pharmaceutical candidates, particularly those targeting DNA intercalation or PARP

inhibition.

While standard Safety Data Sheets (SDS) often classify it primarily as an irritant, its planar

phenanthridine core shares structural homology with known intercalating agents (e.g., ethidium

bromide). Therefore, this guide adopts a Precautionary Principle approach, treating the

substance as a potential genotoxin in addition to its stated hazards.

Physiochemical Profile[3][4]
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Property Specification

Chemical Name 6-Bromophenanthridine

CAS Number 17613-40-0

Molecular Formula C₁₃H₈BrN

Molecular Weight 258.11 g/mol

Physical State Solid (Off-white to yellow powder)

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane; Low solubility in water.[2]

SMILES BrC1=NC2=CC=CC=C2C3=CC=CC=C13

Hazard Profiling & Toxicology (GHS & Mechanistic)
Standard GHS Classification
Based on current regulatory data, 6-Bromophenanthridine carries the following Hazard

Statements (H-Codes):

H302: Harmful if swallowed.

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The "Hidden" Hazard: Structural Activity Relationship
(SAR)
Expert Insight: Do not rely solely on the "Irritant" label. The phenanthridine moiety is a planar

tricyclic system capable of sliding between DNA base pairs (intercalation).

Mechanism: The planar aromatic system stabilizes within the DNA double helix via
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-stacking interactions. The bromine substituent at the C6 position provides a reactive handle
for cross-coupling but does not negate the core's affinity for nucleic acids.

Risk Implication: Until specific Ames test data proves otherwise, handle this compound as a

suspected mutagen.

Risk Management & Engineering Controls
To ensure safety, we implement a "Defense in Depth" strategy. This system relies on

redundancy: if one control fails (e.g., a glove tears), another (e.g., the fume hood) captures the

hazard.

Hierarchy of Controls Visualization
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Figure 1: The Defense in Depth strategy for handling solid aromatic halides.

Personal Protective Equipment (PPE) Matrix
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Body Area Standard Requirement Technical Justification

Hand Protection
Double Nitrile Gloves (0.11

mm min. thickness).

Aromatic halides can permeate

latex. Double gloving provides

a "breakthrough time" buffer. If

the outer glove is splashed,

strip it immediately.

Respiratory
N95/P100 (only if outside

hood); Fume hood preferred.

The solid powder can become

electrostatic and airborne

during weighing. Inhalation

facilitates rapid systemic

absorption.

Eye Protection Chemical Splash Goggles.

Safety glasses are insufficient

for fine powders or solutions

that may splash.

Experimental Protocols: Safe Handling & Synthesis
Weighing and Transfer
Objective: Prevent particulate contamination of the lab environment.

Preparation: Place the balance inside the chemical fume hood. If the balance is external, use

a tarred containment vessel (e.g., a screw-top vial) to transport the solid.

Static Control: Use an anti-static gun or polonium strip if the powder is flighty.

Solvent Addition: Add the solvent (e.g., DCM or DMSO) to the solid slowly down the side of

the vessel to prevent "puffing" of the powder.

Reaction Monitoring (TLC/HPLC)
Causality: 6-Bromophenanthridine is often used in Suzuki-Miyaura couplings. The reaction

mixture will contain palladium catalysts and boronic acids.[5]

Protocol: When spotting TLC plates, use a capillary tube. Do not blow on the capillary to dry

it; this generates aerosols. Allow the solvent to evaporate in the hood stream.
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Waste: Dispose of TLC plates in "Solid Hazardous Waste" containers, not general trash, due

to the leaching potential of the brominated core.

Emergency Response Protocols
In the event of exposure or release, immediate decisive action is required. The following

decision tree guides the response.

Emergency Response Decision Tree

Incident Detected Identify Type

Skin/Eye ContactExposure

Benchtop Spill

Release

Flush 15+ mins
(Safety Shower/Eyewash)

Isolate Area
(Inform Lab Mates)

Seek Medical Aid
(Bring SDS)

Wet Wipe Method
(Avoid Dust Generation) Bag as HazWaste

Click to download full resolution via product page

Figure 2: Workflow for immediate incident mitigation.

Specific First Aid Measures
Eye Contact: Immediately flush with water for at least 15 minutes. Lift eyelids to ensure

irrigation of the fornix. Phenanthridines can bind to corneal tissue; ophthalmological consult

is mandatory.

Skin Contact: Wash with soap and water.[4] Do not use alcohol or DMSO to clean the skin;

these solvents act as carriers, increasing the permeation of the compound into the

bloodstream.

Spill Cleanup (Solid)
Do not sweep. Sweeping generates dust.

Wet Method: Cover the spill with a paper towel dampened with a compatible solvent (ethanol

or acetone) or simple water if the spill is small.

Wipe: Wipe inward from the periphery to the center.
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Disposal: Place all cleanup materials into a sealed hazardous waste bag. Label as "Toxic

Organic Solid."

Storage and Stability
Conditions: Store at 2-8°C (refrigerated) or room temperature (depending on supplier spec),

but always in a desiccator.

Light Sensitivity: Phenanthridines are photo-active. Store in amber vials or wrap containers

in aluminum foil to prevent photo-degradation or photo-induced toxicity.

Incompatibility: Keep away from strong oxidizing agents.

References
PubChem. (n.d.).[6] 6-Bromophenanthridine Compound Summary. National Library of

Medicine. Retrieved January 29, 2026, from [Link]

Ferguson, L. R., & Denny, W. A. (2007).[7] Genotoxicity of non-covalent interactions: DNA

intercalators. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis.

(Contextual grounding for phenanthridine toxicity). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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